Cas no 122030-04-0 (2,4,6-Trifluorobenzotrifluoride)

• Product Name: 2,4,6-Trifluorobenzotrifluoride
• CAS No: 122030-04-0
• MF: C₇H₂F₆
• MW: 200.081202983856
• MDL: MFCD00190109
• CID: 91531
• PubChem ID: 24879674
• Update Time: 2025-04-18

2,4,6-Trifluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trifluoro-2-(trifluoromethyl)benzene
• alpha,alpha,alpha,2,4,6-Hexafluorotoluene~1,3,5-Trifluoro-2-(trifluoromethyl)benzene
• 2,4,6-Trifluorobenzotrifluoride
• 2,4,6-Trifluoro-1-(trifluoromethyl)benzene
• à,à,à,2,4,6-hexafluorotoluene
• 2,4,6-Trifluorobenzotrifluorode
• 1,3,5-TRIFLUORO-2-TRIFLUOROMETHYL-BENZENE
• 2,4,6-Trifluorobenzo trifluoride
• 2,4,6-Trifluorobenzotrifluoride,98%
• 2,4,6-TRIFLUOROBENZOTRIFLUORIDE 98%
• 2,4,6-Trifluorobenzotrifluoride, 97+%
• FT-0609865
• AM61743
• AC-4153
• SCHEMBL4218653
• MS-20656
• MFCD00190109
• alpha,alpha,alpha,2,4,6-Hexafluorotoluene;1,3,5-Trifluoro-2-(trifluoromethyl)benzene
• 2,4,6-Trifluorobenzotrifluoride, 96%
• 122030-04-0
• Benzene, 1,3,5-trifluoro-2-(trifluoromethyl)-
• 2,4,6-tri-fluorobenzotrifluoride
• DTXSID80370091
• 2,4,6-Trifluorobenzotrifluoride, 97%
• FT-0609864
• A21466
• E76993
• AKOS015890098
• STL557375
• DB-041644
• BBL103565

• MDL： MFCD00190109
• Inchi： 1S/C7H2F6/c8-3-1-4(9)6(5(10)2-3)7(11,12)13/h1-2H
• InChI Key： SGPXFVDJRSZIPK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CC=1F)F)F)(F)F

Computed Properties

• Exact Mass: 200.00600
• Monoisotopic Mass: 200.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Density: 1.475±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 107.6±35.0 ºC (760 Torr),
• Flash Point: 21.4±17.9 ºC,
• Refractive Index: 1.384-1.386
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 0.00000
• LogP: 3.12270
• Solubility: Insoluble in water

2,4,6-Trifluorobenzotrifluoride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： R10;R36/37/38
• Safety Instruction： S26-S36-S37/39-S16
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R11; R36/37/38
• Packing Group：III
• Safety Term：3
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides